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Compound of Interest

Compound Name: C20 Dihydroceramide

Cat. No.: B014647

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
C20 Dihydroceramide, a key intermediate in sphingolipid metabolism. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. This guide also includes key physical and chemical data for C20
Dihydroceramide and an overview of its role in the de novo sphingolipid synthesis pathway.

Essential Safety and Disposal Plan

While some safety data sheets (SDS) may classify C20 Dihydroceramide as non-hazardous,
others indicate that it can cause skin irritation. Therefore, it is imperative to handle this
compound with care, assuming it to be a potentially hazardous substance. The following step-
by-step procedure should be followed for its disposal.

Step-by-Step Disposal Protocol

o Personal Protective Equipment (PPE): Before handling C20 Dihydroceramide, all personnel
must wear appropriate PPE, including:

o Chemical-resistant gloves (nitrile or neoprene)
o Safety goggles or a face shield

o Alab coat
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o Waste Collection:

o All solid C20 Dihydroceramide waste, including contaminated consumables (e.g.,
weighing paper, pipette tips), should be collected in a dedicated, clearly labeled hazardous
waste container. The container should be made of a compatible material, such as high-
density polyethylene (HDPE).

o Solutions containing C20 Dihydroceramide should be collected in a separate, labeled
liquid hazardous waste container. Avoid mixing with other incompatible waste streams.

e Labeling:

o The waste container must be labeled with "Hazardous Waste," the full chemical name
"C20 Dihydroceramide,” the CAS number (121459-06-1), and the appropriate hazard
pictogram (e.g., an exclamation mark for skin irritation).

e Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
waste accumulation area, away from incompatible materials.

» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.[1]

o Never dispose of C20 Dihydroceramide down the drain or in regular trash.

Physical and Chemical Properties of C20
Dihydroceramide

The following table summarizes the key quantitative data for C20 Dihydroceramide for easy
reference and comparison.
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Property Value

Molecular Formula C3sH77NOs

Molecular Weight 596.02 g/mol

CAS Number 121459-06-1
Appearance White to off-white solid
Melting Point 87-90 °C

Boiling Point Not available

Density Not available

Soluble in organic solvents such as ethanol,

Solubility
DMSO, and DMF.

Role in Sphingolipid Metabolism

C20 Dihydroceramide is a crucial intermediate in the de novo synthesis of sphingolipids, a
class of lipids involved in various cellular processes, including signaling and membrane
structure. The pathway begins with the condensation of serine and palmitoyl-CoA and proceeds
through a series of enzymatic reactions in the endoplasmic reticulum.

Below is a diagram illustrating the key steps of the de novo sphingolipid synthesis pathway,
highlighting the position of C20 Dihydroceramide.
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Caption:De novo sphingolipid synthesis pathway.

This guide is intended to provide clear, actionable information to ensure the safe handling and
disposal of C20 Dihydroceramide. Always consult your institution's specific safety protocols
and the manufacturer's SDS for the most comprehensive guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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